Cas no 1281423-17-3 (2-{1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl}acetic acid)

• Product Name: 2-{1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl}acetic acid
• CAS No: 1281423-17-3
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5291278
• Update Time: 2025-05-19

2-{1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl}acetic acid
• 2-{1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl}aceticacid
• 2-(1-((benzyloxy)carbonyl)-2-methylpiperidin-4-yl)acetic acid

• Inchi： 1S/C16H21NO4/c1-12-9-14(10-15(18)19)7-8-17(12)16(20)21-11-13-5-3-2-4-6-13/h2-6,12,14H,7-11H2,1H3,(H,18,19)
• InChI Key： KRLSOLDRXZBCQY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CC(=O)O)CC1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 365
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8

Additional information on 2-{1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl}acetic acid

2-{1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl}acetic acid (CAS No. 1281423-17-3): A Comprehensive Overview

Introduction to the Compound

The compound 2-{1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl}acetic acid, with CAS number 1281423-17-3, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of amino acids, specifically β-amino acids, due to the presence of an amino group and a carboxylic acid group separated by two carbon atoms. The molecule's structure includes a piperidine ring, which is a six-membered cyclic amine, substituted with a benzyloxycarbonyl (Cbz) group and a methyl group. These substituents play a crucial role in determining the compound's chemical properties, biological activity, and potential applications.

Chemical Structure and Synthesis

The synthesis of 2-{1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl}acetic acid involves a multi-step process that typically begins with the preparation of the piperidine ring. The Cbz group is introduced as a protecting group for the amine, ensuring stability during subsequent reactions. The methyl substitution on the piperidine ring is achieved through alkylation or acylation techniques, followed by deprotection to yield the final product. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable for pharmacological studies.

Biological Activity and Pharmacological Potential

Research into 2-{1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl}acetic acid has revealed its potential as a bioactive molecule with applications in drug discovery. Studies have shown that this compound exhibits modulatory effects on ion channels, particularly voltage-gated sodium channels, which are implicated in various pathological conditions such as epilepsy and chronic pain. Additionally, its ability to act as an agonist or antagonist at certain G-protein coupled receptors (GPCRs) suggests its role in regulating cellular signaling pathways.

Recent findings from computational modeling and in vitro assays indicate that this compound may also possess anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. Furthermore, its structural similarity to known neuromodulators has led researchers to explore its potential as a candidate for treating neurodegenerative diseases such as Alzheimer's disease.

Applications in Drug Discovery and Development

The unique combination of structural features in 2-{1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl}acetic acid makes it an attractive lead compound for drug discovery efforts. Its ability to modulate multiple pharmacological targets underscores its versatility in addressing diverse therapeutic areas. For instance, its sodium channel-blocking activity positions it as a potential candidate for developing novel antiepileptic drugs with improved efficacy and reduced side effects.

In addition to its direct pharmacological applications, this compound serves as a valuable tool for studying receptor-ligand interactions and ion channel dynamics. Researchers have utilized it in high-throughput screening assays to identify novel drug leads with enhanced selectivity and potency.

Synthesis Optimization and Scalability

The development of efficient synthetic routes for 2-{1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl}acetic acid is critical for its large-scale production and commercialization. Recent advancements in catalytic asymmetric synthesis have significantly improved the yield and enantiomeric excess of this compound, making it more accessible for preclinical studies.

Moreover, green chemistry approaches have been implemented to minimize waste and reduce environmental impact during the synthesis process. These efforts include the use of recyclable catalysts, solvent-free reactions, and bio-based reagents.

Future Directions and Research Opportunities

The continued exploration of 2-{1-[(benzyloxy)carbonyl]-2-methylpi peridin-4-y l}acetic acid's biological profile presents exciting opportunities for future research. Investigators are currently exploring its potential as a scaffold for designing multi-target-directed ligands (MTDLs), which could simultaneously modulate multiple therapeutic targets to enhance efficacy while minimizing adverse effects.Furthermore, ongoing studies aim to elucidate the molecular mechanisms underlying its pharmacological effects at the cellular level...........